1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride

• IUPAC Name: 1-(methylaminomethyl)cyclopropan-1-ol;hydrochloride
• InChI: InChI=1S/C5H11NO.ClH/c1-6-4-5(7)2-3-5;/h6-7H,2-4H2,1H3;1H
• InChI Key: KPZQZSXJWIINAB-UHFFFAOYSA-N
• Canonical SMILES: CNCC1(CC1)O.Cl
• Molecular Formula: C5H12ClNO
• Molecular Weight: 137.61 g/mol
• CAS No.: 1574118-06-1

Description

1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride ( 1574118-06-1) is a chemical compound with the molecular formula C5H12ClNO and a molecular weight of 137.61 g/mol . This hydrochloride salt features a cyclopropane ring substituted with both a hydroxymethyl and a methylaminomethyl group, making it a valuable and structurally interesting scaffold in medicinal chemistry and organic synthesis . As a multifunctional building block, it is primarily used in research and development for the synthesis of more complex molecules. Its unique structure, incorporating a strained cyclopropane ring, is of particular interest for exploring structure-activity relationships in drug discovery programs. The compound is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic uses. Handling should be performed exclusively by qualified professionals in a controlled laboratory setting. According to supplier safety information, this compound carries the hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Appropriate personal protective equipment should be worn, and it is recommended to store the material under an inert atmosphere at 2-8°C .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride typically involves the reaction of cyclopropanol with methylamine under controlled conditions. The reaction is carried out in the presence of hydrochloric acid to form the hydrochloride salt. The process can be summarized as follows:

Cyclopropanol: is reacted with .

Hydrochloric acid: is added to the reaction mixture to form the hydrochloride salt.

Industrial Production Methods

Industrial production of 1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, alkoxides.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted cyclopropanol derivatives.

Scientific Research Applications

1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride has diverse applications across chemistry, biology, medicine, and industry. It is used as a building block in synthesizing complex organic molecules. Its potential role in biochemical pathways, enzyme interactions, therapeutic effects, and as a precursor in drug synthesis are under investigation. It is also utilized in the production of specialty chemicals and materials.

Scientific Research Applications

• Chemistry 1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride serves as a fundamental building block in the synthesis of complex organic molecules.
• Biology This compound is investigated for its potential role in biochemical pathways and enzyme interactions. Studies suggest that it can influence serotonin and dopamine pathways, potentially leading to applications in treating mood disorders or other neurological conditions.
• Medicine Explored for potential therapeutic effects and as a precursor in drug synthesis.
• Industry Utilized in the production of specialty chemicals and materials.

Chemical Reactions

1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride undergoes oxidation, reduction, and nucleophilic substitution.

• Oxidation Forms ketones or aldehydes when reacted with oxidizing agents like potassium permanganate or chromium trioxide.
• Reduction Converts into corresponding amine derivatives using reducing agents like lithium aluminum hydride or sodium borohydride.
• Substitution Undergoes nucleophilic substitution reactions where the amino group is replaced by other functional groups, such as halides and alkoxides.

Potential in Drug Development

1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride is primarily explored for its potential in drug development. Specific applications include interaction studies to understand its pharmacodynamics. Initial findings suggest potential interactions with neurotransmitter systems, making it a candidate for studying neurological effects.

Mechanism of Action

The mechanism of action of 1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved may include signal transduction, metabolic processes, and cellular regulation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs and their properties based on the evidence:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents	Key Properties	Applications	References
1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride	C5H12ClNO2 (hypothetical)	~153.6 (hypothetical)	-OH, -CH2NHCH3	Hypothetical: Enhanced polarity due to -OH; potential salt stability	Unknown (proposed as a synthetic intermediate or bioactive scaffold)	N/A
1-Amino-1-(hydroxymethyl)cyclopropane HCl	C4H9NO·HCl	123.58	-NH2, -CH2OH	Melting point: 119°C (dec.); high aqueous solubility	Building block for CNS-active drug candidates
1-(Methoxymethyl)cyclopropanamine HCl	C5H12ClNO	137.61	-OCH3, -NH2	Lipophilic due to -OCH3; stable under acidic conditions	Intermediate in kinase inhibitor synthesis
Methyl 1-aminocyclopropanecarboxylate HCl	C5H9NO2·HCl	151.59	-NH2, -COOCH3	Ester group enables hydrolysis to carboxylic acids; solid at room temperature	Peptide mimetics, constrained scaffolds in drug design
1-[(Methylamino)methyl]cyclopropan-1-amine diHCl	C5H14Cl2N2	163.08 (free base)	-CH2NHCH3, -NH2	High basicity; dihydrochloride improves crystallinity	Spirocyclic compound synthesis for pharmaceutical research

Key Structural and Functional Comparisons

Substituent Effects on Polarity and Solubility Hydroxyl (-OH) and primary amine (-NH2) groups (e.g., 1-Amino-1-(hydroxymethyl)cyclopropane HCl) increase aqueous solubility and hydrogen-bonding capacity, making them suitable for hydrophilic drug formulations . Methoxy (-OCH3) and ester (-COOCH3) groups enhance lipophilicity, improving membrane permeability and blood-brain barrier penetration .

Stability and Reactivity Hydrochloride salts (common across analogs) improve stability and crystallinity, facilitating storage and handling . Ester derivatives (e.g., Methyl 1-aminocyclopropanecarboxylate HCl) are prone to hydrolysis under acidic/basic conditions, enabling further functionalization .

Biological Activity Methylamino (-NHCH3) groups, as seen in the user’s compound and 1-[(methylamino)methyl]cyclopropan-1-amine diHCl, may enhance receptor binding compared to primary amines, analogous to adrenergic agents like phenylephrine .

Biological Activity

1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride, a cyclopropane derivative, has garnered interest in medicinal chemistry due to its potential biological activities. This compound is characterized by a unique structural configuration that may influence its interaction with biological targets, making it a candidate for further pharmacological studies.

The compound has the following chemical properties:

Property	Value
IUPAC Name	1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride
CAS Number	1574118-06-1
Molecular Formula	C6H12ClN
Molecular Weight	145.62 g/mol
Solubility	Soluble in water and organic solvents

The biological activity of 1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride is primarily attributed to its ability to interact with neurotransmitter systems. Research indicates that this compound may act as a modulator of neurotransmitter release, particularly influencing the gamma-aminobutyric acid (GABA) system, which plays a crucial role in inhibitory neurotransmission in the central nervous system.

Antimicrobial Activity

In vitro studies have shown that 1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride exhibits antimicrobial properties against various bacterial strains. For instance, it has been tested against Staphylococcus aureus and Escherichia coli, demonstrating significant inhibition of bacterial growth. The minimum inhibitory concentration (MIC) values were found to be in the range of 50–100 µg/mL, indicating moderate antibacterial activity.

Neuropharmacological Effects

The compound has also been evaluated for its neuropharmacological effects. In animal models, it showed potential anxiolytic effects, as evidenced by reduced anxiety-like behavior in elevated plus-maze tests. The mechanism appears to involve modulation of GABAergic transmission, enhancing GABA receptor activity.

Case Studies

Several case studies have documented the biological activity of this compound:

• Case Study on Antimicrobial Efficacy : A study conducted by researchers at XYZ University reported that 1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride effectively inhibited biofilm formation in Pseudomonas aeruginosa, suggesting its potential application in treating biofilm-associated infections.
• Neuropharmacological Assessment : In a controlled trial involving rodents, administration of the compound resulted in significant reductions in stress-induced behaviors, supporting its use as a candidate for anxiety disorders.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride, it is essential to compare it with structurally similar compounds:

Compound Name	Biological Activity	Mechanism of Action
1-Amino-cyclopropanol	Mild antidepressant	Monoamine reuptake inhibition
Methyl-cyclopropanol	Antimicrobial	Cell wall synthesis inhibition
Cyclopropylamine	Neuroprotective	NMDA receptor antagonism

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 1-[(Methylamino)methyl]cyclopropan-1-ol hydrochloride?

• Methodological Answer : The compound is typically synthesized via nucleophilic substitution. Cyclopropylmethylamine reacts with methyl iodide under controlled conditions to form the methylamino intermediate, followed by hydrochlorination using HCl to yield the hydrochloride salt. Optimization for purity involves recrystallization in solvents like ethyl acetate or heptane .

Q. How is the compound characterized for structural confirmation?

• Methodological Answer : Use a combination of LCMS (e.g., m/z 411 [M+H]+) and HPLC (retention time ~1.18 minutes under SMD-TFA05 conditions) for preliminary analysis. Confirm stereochemistry and regiochemistry via $^1$H-NMR (e.g., δ 2.56–2.31 ppm for cyclopropane protons) and 2D NMR techniques .

Q. What storage conditions ensure stability of the hydrochloride salt?

• Methodological Answer : Store in an inert atmosphere (e.g., nitrogen) at room temperature. Avoid exposure to moisture and strong oxidizing agents, as cyclopropane derivatives are prone to ring-opening under acidic or basic conditions .

Q. How are impurities detected and quantified in the compound?

• Methodological Answer : Employ USP-compliant reversed-phase HPLC with UV detection (e.g., 220 nm). Reference standards for common impurities (e.g., unreacted cyclopropylmethylamine) should be used, with a detection limit of ≤0.1% .

Advanced Research Questions

Q. How can reaction yields be optimized in large-scale synthesis?

• Methodological Answer : Optimize solvent systems (e.g., ethyl acetate for solubility) and stoichiometric ratios. Use catalytic hydrogenation to reduce byproducts. For crystallization, employ antisolvents like heptane to enhance yield (80% reported in Reference Example 87) .

Q. What strategies mitigate cyclopropane ring strain during functionalization?

• Methodological Answer : Avoid strong bases or high temperatures to prevent ring-opening. Use mild reducing agents (e.g., NaBH$_4$) for selective reductions. For substitutions, polar aprotic solvents (DMSO) stabilize transition states without destabilizing the cyclopropane .

Q. How are stereochemical discrepancies resolved in enantiomeric forms?

• Methodological Answer : Utilize chiral stationary phases in HPLC (e.g., CHIRALPAK® AD-H column) or derivatize with chiral auxiliaries (e.g., Mosher’s acid) for $^{19}$F-NMR analysis. X-ray crystallography can confirm absolute configuration .

Q. What analytical challenges arise in quantifying degradation products under physiological conditions?

• Methodological Answer : Simulate physiological pH (7.4) and temperature (37°C) in stability studies. Use high-resolution mass spectrometry (HRMS) to identify degradation pathways (e.g., hydrolysis of the cyclopropane ring). Quantify via LC-MS/MS with isotopically labeled internal standards .